N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol
• IUPAC Name: N,N-diethyl-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C13H17N5OS/c1-3-17(4-2)12(19)10-20-13-14-15-16-18(13)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key: NFGKFMIHPTYDSC-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CSC1=NN=NN1C2=CC=CC=C2

Description

N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide, also known as Etazolate, is a drug that belongs to the class of anxiolytics and antidepressants. It was first synthesized in the 1970s and has since been studied for its potential therapeutic applications. In

Scientific Research Applications

N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been studied for a variety of potential therapeutic applications, including its anxiolytic, antidepressant, and neuroprotective effects. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide acts as a positive allosteric modulator of the GABAA receptor, which is the primary inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, leading to increased chloride ion influx and hyperpolarization of the neuron. This results in decreased neuronal excitability and increased inhibitory tone, leading to the anxiolytic and antidepressant effects of N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide.
Biochemical and Physiological Effects:
N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to have a variety of biochemical and physiological effects, including increased GABAergic neurotransmission, decreased glutamatergic neurotransmission, and increased neurotrophic factor expression. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide in lab experiments is its well-established mechanism of action and pharmacological profile. This makes it a useful tool for studying the GABAA receptor and its role in anxiety and depression. However, one limitation is that N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide is not widely available and can be expensive, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research on N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential use in combination with other drugs for the treatment of anxiety and depression. Additionally, further research is needed to fully understand the biochemical and physiological effects of N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide and its potential therapeutic applications.

Synthesis Methods

N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide can be synthesized through a multi-step process that involves the reaction of ethyl acetoacetate with hydrazine hydrate to form 1,3-dimethyl-5-oxo-2-pyrazoline. This intermediate is then reacted with thionyl chloride to form 2-chloro-1,3-dimethyl-5-pyrazolone. The final step involves the reaction of 2-chloro-1,3-dimethyl-5-pyrazolone with phenylhydrazine and diethylamine to form N,N-diethyl-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide.